Cas no 1888819-99-5 (tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate
• CAS No: 1888819-99-5
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5966356
• PubChem ID: 115111969
• Update Time: 2025-11-05

tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate
• EN300-1875507
• 1888819-99-5
• tert-butyl N-[2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenyl]carbamate

• Inchi： 1S/C15H20N4O2/c1-15(2,3)21-14(20)17-11-8-6-5-7-10(11)12-9-13(16)19(4)18-12/h5-9H,16H2,1-4H3,(H,17,20)
• InChI Key： WYXNIAWIKKUSSB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C1C=C(N)N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.15862589g/mol
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate

tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate (CAS No. 1888819-99-5): A Comprehensive Overview

tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate (CAS No. 1888819-99-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of carbamates and features a unique structural motif that includes a tert-butyl group, an amino-substituted pyrazole ring, and a phenylcarbamate moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The pyrazole ring, a five-membered heterocyclic compound, is a common scaffold in medicinal chemistry due to its ability to modulate various biological targets. In the case of tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate, the presence of the amino group and the methyl substitution on the pyrazole ring enhances its reactivity and binding affinity to specific receptors. The phenylcarbamate moiety, on the other hand, contributes to the compound's overall stability and solubility, which are crucial factors in drug development.

Recent studies have highlighted the potential of tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate as a lead compound for the treatment of various diseases. One notable area of research is its activity against inflammatory disorders. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate could be a promising candidate for the development of new anti-inflammatory drugs.

Another area of interest is its potential as an antimicrobial agent. Preliminary studies have demonstrated that tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property is particularly valuable in light of the growing global concern over antibiotic resistance. Further research is needed to elucidate the mechanism of action and optimize its efficacy for clinical use.

In addition to its therapeutic applications, tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate has also been studied for its use in chemical synthesis. The compound serves as an important intermediate in the synthesis of more complex molecules, particularly those with biological activity. Its versatility in chemical reactions makes it a valuable tool for synthetic chemists working on drug discovery projects.

The synthesis of tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-yl)phenylcarbamate typically involves multi-step processes, including the formation of the pyrazole ring, introduction of the amino and methyl groups, and final coupling with the phenylcarbamate moiety. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for both research and industrial applications.

From a pharmacological perspective, tert-butyl N-2-(5-amino-1-methyl-1H-pyrazol-3-y l)phen ylcarb amate has been evaluated for its safety and toxicity profiles. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are necessary before advancing to clinical trials.

In conclusion, tert-but yl N -2 -( 5 -ami no - 1 -m eth yl - 1 H -pyra z ol - 3 - yl )phe n ylca rb am ate (CAS No. 1888819 - 99 - 5 ) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.